Cas no 1251550-44-3 (N-{1-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-3-methoxybenzamide)

• Product Name: N-{1-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-3-methoxybenzamide
• CAS No: 1251550-44-3
• MF: C₂₂H₂₂FN₅O₃
• MW: 423.440187931061
• CID: 6404186
• PubChem ID: 49665377
• Update Time: 2025-10-29

N-{1-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-{1-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-3-methoxybenzamide
• N-{1-[1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}-3-methoxybenzamide
• 1251550-44-3
• F3406-7745
• N-(1-(1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)-3-methoxybenzamide
• AKOS024485459
• N-[1-[1-(4-fluorophenyl)triazole-4-carbonyl]piperidin-4-yl]-3-methoxybenzamide

• Inchi： 1S/C22H22FN5O3/c1-31-19-4-2-3-15(13-19)21(29)24-17-9-11-27(12-10-17)22(30)20-14-28(26-25-20)18-7-5-16(23)6-8-18/h2-8,13-14,17H,9-12H2,1H3,(H,24,29)
• InChI Key： IQIQUMXXCFUYPH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C=C(C(N2CCC(CC2)NC(C2C=CC=C(C=2)OC)=O)=O)N=N1

Computed Properties

• Exact Mass: 423.17066774g/mol
• Monoisotopic Mass: 423.17066774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 89.4Ų

Additional information on N-{1-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-3-methoxybenzamide

N-{1-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-3-methoxybenzamide (CAS No. 1251550-44-3): An Overview

N-{1-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-3-methoxybenzamide (CAS No. 1251550-44-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, which include a 1,2,3-triazole moiety and a piperidine ring, both of which are known for their bioactive properties. The presence of a 4-fluorophenyl group and a 3-methoxybenzamide moiety further enhances its pharmacological profile.

The 1,2,3-triazole ring is a versatile heterocyclic structure that has been widely used in drug design due to its stability and ability to form strong hydrogen bonds. This ring system is often incorporated into molecules to improve their solubility, metabolic stability, and binding affinity to biological targets. In the case of N-{1-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-3-methoxybenzamide, the triazole ring plays a crucial role in enhancing the compound's interaction with specific protein targets.

The piperidine ring is another key structural element in this compound. Piperidine derivatives are well-known for their central nervous system (CNS) activity and have been used in the development of various drugs targeting neurological disorders. The piperidine ring in N-{1-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-3-methoxybenzamide contributes to its overall conformational flexibility and binding affinity to target proteins.

The 4-fluorophenyl group is an important substituent that influences the compound's lipophilicity and electronic properties. Fluorine atoms are often introduced into drug molecules to improve their metabolic stability and reduce the risk of side effects. In this compound, the 4-fluorophenyl group likely enhances its ability to cross biological membranes and reach its target sites within cells.

The 3-methoxybenzamide moiety is another significant structural feature of this compound. Methoxy groups are known for their electron-donating properties, which can modulate the electronic distribution within the molecule and influence its interactions with biological targets. The benzamide group provides additional functionality by forming hydrogen bonds with target proteins, thereby enhancing the compound's binding affinity.

Recent studies have explored the potential therapeutic applications of N-{1-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-3-methoxybenzamide in various disease models. One notable area of research has focused on its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This suggests that it may have potential as an anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's neuroprotective effects. Preclinical studies have demonstrated that N-{1-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-3-methoxybenzamide can protect neurons from oxidative stress and apoptosis induced by various neurotoxic agents. These findings suggest that it may be useful in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In addition to its anti-inflammatory and neuroprotective properties, N-{1-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-3-methoxybenzamide has also shown promise as an antiviral agent. Studies have indicated that it can inhibit the replication of certain viruses by interfering with key viral enzymes or host cell pathways involved in viral replication. This makes it a potential candidate for developing antiviral therapies against emerging viral infections.

Despite these promising findings, further research is needed to fully understand the mechanism of action and safety profile of N-{1-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-3-methoxybenzamide. Preclinical studies are ongoing to evaluate its pharmacokinetic properties, including absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. These studies will provide critical information for advancing this compound into clinical trials.

In conclusion, N-{1-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-3-methoxybenzamide (CAS No. 1251550-44-3) is a promising compound with a unique combination of structural features that contribute to its diverse biological activities. Its potential applications in anti-inflammatory, neuroprotective, and antiviral therapies make it an exciting candidate for further development in medicinal chemistry research.